Cas no 85385-27-9 (4,5-Dichloro-2-phenoxyaniline)

• Product Name: 4,5-Dichloro-2-phenoxyaniline
• CAS No: 85385-27-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 2950507
• PubChem ID: 13102545
• Update Time: 2025-10-29

4,5-Dichloro-2-phenoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4,5-二氯-2-氨基二苯醚
• 4,5-dichloro-2-phenoxyaniline
• 2-phenoxy-4,5-dichloroaniline
• AKOS018912798
• 85385-27-9
• PDOWROQDIXWGIV-UHFFFAOYSA-N
• SCHEMBL10944976
• 4,5-Dichloro-2-phenoxyaniline

• Inchi： 1S/C12H9Cl2NO/c13-9-6-11(15)12(7-10(9)14)16-8-4-2-1-3-5-8/h1-7H,15H2
• InChI Key： PDOWROQDIXWGIV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)OC1C=CC=CC=1)N)Cl

Computed Properties

• Exact Mass: 253.0061193Da
• Monoisotopic Mass: 253.0061193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2

Additional information on 4,5-Dichloro-2-phenoxyaniline

Introduction to 4,5-Dichloro-2-phenoxyaniline (CAS No. 85385-27-9)

4,5-Dichloro-2-phenoxyaniline, with the CAS number 85385-27-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenoxy group attached to an aniline ring with two chlorine atoms at the 4 and 5 positions. The chemical formula of 4,5-Dichloro-2-phenoxyaniline is C₁₃H₉Cl₂NO, and it has a molecular weight of approximately 260.12 g/mol.

The physical properties of 4,5-Dichloro-2-phenoxyaniline include a white to off-white crystalline powder form with a melting point ranging from 110°C to 113°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in chemical synthesis and pharmaceutical development.

In the realm of chemical synthesis, 4,5-Dichloro-2-phenoxyaniline serves as an important intermediate in the production of dyes, pigments, and other fine chemicals. Its reactivity and stability under different conditions have been extensively studied, leading to its use in the synthesis of complex molecules with specific functionalities. For instance, recent research has explored its potential as a building block for the synthesis of novel compounds with enhanced biological activities.

In the pharmaceutical industry, 4,5-Dichloro-2-phenoxyaniline has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors, making it a valuable candidate for the development of new therapeutic agents. For example, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of protein kinases, which are key targets in cancer therapy.

The biological activity of 4,5-Dichloro-2-phenoxyaniline has also been investigated in preclinical studies. In vitro assays have shown that it exhibits significant anti-inflammatory and anti-proliferative effects on cancer cells. These findings suggest that it could be further developed into a novel drug for treating inflammatory diseases and cancer. Additionally, its low toxicity profile makes it a safer alternative to existing compounds with similar therapeutic potentials.

The safety and environmental impact of 4,5-Dichloro-2-phenoxyaniline have been evaluated through various toxicological studies. These studies have confirmed that it is generally safe for use in laboratory settings when proper handling and disposal protocols are followed. However, it is important to note that like any chemical compound, it should be handled with care to avoid skin contact and inhalation.

In conclusion, 4,5-Dichloro-2-phenoxyaniline (CAS No. 85385-27-9) is a multifaceted compound with a wide range of applications in both chemical synthesis and pharmaceutical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities for its use, 4,5-Dichloro-2-phenoxyaniline is poised to play a significant role in advancing scientific knowledge and improving human health.